N-[1-(4-bromopyrazol-1-yl)propan-2-yl]-3,3,3-trifluoropropan-1-amine

• IUPAC Name: N-[1-(4-bromopyrazol-1-yl)propan-2-yl]-3,3,3-trifluoropropan-1-amine
• InChI: InChI=1S/C9H13BrF3N3/c1-7(14-3-2-9(11,12)13)5-16-6-8(10)4-15-16/h4,6-7,14H,2-3,5H2,1H3
• InChI Key: QNHDOFCOJDPGGR-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=C(C=N1)Br)NCCC(F)(F)F
• Molecular Formula: C9H13BrF3N3
• Molecular Weight: 300.12 g/mol

Description

N-[1-(4-bromopyrazol-1-yl)propan-2-yl]-3,3,3-trifluoropropan-1-amine, commonly known as BPTP, is a chemical compound used in scientific research. It is a selective and potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), a key regulator of insulin signaling. BPTP has gained attention in recent years due to its potential therapeutic applications in the treatment of diabetes, obesity, and other metabolic disorders.

Mechanism of Action

BPTP works by inhibiting the activity of N-[1-(4-bromopyrazol-1-yl)propan-2-yl]-3,3,3-trifluoropropan-1-amine, a key regulator of insulin signaling. This compound dephosphorylates insulin receptor substrate-1 (IRS-1), a key mediator of insulin signaling, leading to insulin resistance. By inhibiting this compound, BPTP enhances insulin signaling, leading to improved glucose tolerance and insulin sensitivity.
Biochemical and Physiological Effects
BPTP has been shown to have a number of biochemical and physiological effects. It improves glucose tolerance and insulin sensitivity, reduces inflammation, and protects against liver damage caused by a high-fat diet. BPTP has also been found to improve cognitive function and to have potential applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

BPTP has several advantages for lab experiments. It is a potent and selective inhibitor of N-[1-(4-bromopyrazol-1-yl)propan-2-yl]-3,3,3-trifluoropropan-1-amine, making it a valuable tool for studying the role of this compound in insulin signaling and metabolic disorders. BPTP is also cell-permeable, allowing it to be used in cell-based assays. However, BPTP has some limitations. It is a relatively complex molecule that requires specialized equipment and expertise to synthesize. In addition, BPTP has limited solubility in aqueous solutions, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for BPTP research. One area of interest is the development of BPTP analogs with improved solubility and potency. Another area of interest is the study of the long-term effects of BPTP on metabolic disorders and other diseases. In addition, BPTP may have potential applications in the treatment of other diseases, such as cancer, where N-[1-(4-bromopyrazol-1-yl)propan-2-yl]-3,3,3-trifluoropropan-1-amine is overexpressed. Further research is needed to fully understand the potential therapeutic applications of BPTP.

Synthesis Methods

BPTP can be synthesized using a multi-step process that involves the reaction of 4-bromopyrazole with 2-bromo-1,1,1-trifluoropropane, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained by reacting the intermediate with 2-(bromomethyl)propionitrile. The synthesis of BPTP is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

BPTP has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. BPTP has also been found to have anti-inflammatory effects and to protect against liver damage caused by a high-fat diet. In addition, BPTP has been shown to improve cognitive function and to have potential applications in the treatment of Alzheimer's disease.